Cas no 1383579-89-2 (4-Methyl-2-oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-sulfonyl chloride)

• Product Name: 4-Methyl-2-oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-sulfonyl chloride
• CAS No: 1383579-89-2
• MF: C₉H₈ClNO₄S
• MW: 261.682120323181
• MDL: MFCD27937071
• CID: 4698092
• Update Time: 2025-05-21

4-Methyl-2-oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-sulfonyl chloride
• 4-Methyl-2-oxo-3,4-dihydro-2H-benzo-[1,4]oxazine-6-sulfonyl chloride

• MDL： MFCD27937071
• Inchi： 1S/C9H8ClNO4S/c1-11-5-9(12)15-8-3-2-6(4-7(8)11)16(10,13)14/h2-4H,5H2,1H3
• InChI Key： LWKHPZZELRZIEV-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)N(C)CC(=O)O2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 391
• Topological Polar Surface Area: 72.1

Additional information on 4-Methyl-2-oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-sulfonyl chloride

4-Methyl-2-Oxo-3,4-Dihydro-2H-Benzo[1,4]Oxazine-6-Sulfonyl Chloride: A Comprehensive Overview

4-Methyl-2-Oxo-3,4-Dihydro-2H-Benzo[1,4]Oxazine-6-Sulfonyl Chloride, commonly referenced by its CAS number 1383579-89-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structural features and versatile functional groups, which make it a valuable building block in the synthesis of advanced materials and pharmaceuticals. Recent studies have highlighted its potential in the development of novel drug delivery systems and high-performance polymers.

The molecular structure of 4-Methyl-2-Oxo-3,4-Dihydro-2H-Benzo[1,4]Oxazine is characterized by a fused benzene ring system with an oxazine moiety and a sulfonyl chloride group. The presence of the sulfonyl chloride group renders the compound highly reactive, enabling it to participate in a wide range of chemical transformations. Researchers have exploited this reactivity to develop innovative synthetic pathways for producing bioactive molecules and functional polymers. For instance, recent advancements in click chemistry have demonstrated the utility of this compound in constructing complex molecular architectures with precision and efficiency.

In terms of synthesis, cas no 1383579-89-2 is typically prepared through multi-step reactions involving oxidation, cyclization, and sulfonation processes. The synthesis pathway often begins with the preparation of the benzo[1,4]oxazine skeleton, followed by functionalization to introduce the sulfonyl chloride group. This process requires meticulous control over reaction conditions to ensure high yields and purity. Recent studies have explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining product quality.

The applications of 4-Methyl-2-Oxo-related compounds are diverse and expanding rapidly. In the pharmaceutical industry, these compounds are being investigated for their potential as scaffolds in drug design due to their ability to modulate biological activities through structural modifications. For example, derivatives of this compound have shown promise as inhibitors of key enzymes involved in metabolic disorders and inflammatory diseases. Additionally, in materials science, these compounds are being used as precursors for the synthesis of advanced polymers with tailored properties such as high thermal stability and mechanical strength.

Recent research has also focused on the use of benzo[1,4]oxazine-based compounds in nanotechnology applications. By incorporating these molecules into nanomaterials such as graphene oxide or carbon nanotubes, scientists have developed hybrid materials with enhanced electronic properties and biocompatibility. These materials hold potential for use in sensors, drug delivery systems, and energy storage devices.

In conclusion, CAS 1383579-based compounds represent a cutting-edge class of materials with immense potential across multiple disciplines. Their unique chemical properties and versatile functionality continue to drive innovation in both academic research and industrial applications. As advancements in synthetic methodologies and characterization techniques unfold, it is anticipated that these compounds will play an increasingly pivotal role in shaping the future of chemistry and materials science.